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Compound of Interest

Compound Name: Dimecrotic acid

Cat. No.: B1238152

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physicochemical characteristics
of the compound identified by CAS number 7706-67-4, known as Dimecrotic acid. The
information presented herein is intended to support research, development, and quality control
activities involving this substance. All quantitative data is summarized for clarity, and detailed
experimental protocols are provided for key physicochemical determinations.

Chemical Identity

e CAS Number: 7706-67-4

IUPAC Name: (E)-3-(2,4-dimethoxyphenyl)but-2-enoic acid[1]

Synonyms: Dimecroate, Acido dimecrotico, Acide dimecrotrique[1]

Molecular Formula: C12H1404[1][2]

Chemical Class: Cinnamic acid derivative[1]

Physicochemical Properties
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The known physicochemical properties of Dimecrotic acid are summarized in the table below.

These parameters are crucial for understanding the compound's behavior in various

experimental and physiological settings.

Property Value Reference

Molecular Weight 222.24 g/mol [11[2]
Colorless to pale yellow

Appearance _ (2]
powder/solid

Melting Point 149 °C [2]

Boiling Point (Predicted)

381.2+27.0°C

[2]

Density (Predicted)

1.152 £ 0.06 g/cm?

[2]

Flash Point

146.3 °C

[2]

Water Solubility

Good solubility in water and
various organic solvents

(qualitative)

[2]

Solubility in Organic Solvents

Slightly soluble in Chloroform
and DMSO (sonication may be
required for DMSQO)

[2]

Data not available in the

reviewed literature. As a

pKa o
carboxylic acid, it is expected
to be acidic.

LogP (Predicted) 2.4

[1]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of Dimecrotic acid are

outlined below. These protocols are based on standard laboratory practices for organic

compounds.

Determination of Melting Point
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The melting point of Dimecrotic acid can be determined using a capillary melting point
apparatus.

o Apparatus: Capillary melting point apparatus, capillary tubes (sealed at one end),
thermometer.

e Procedure:

o Asmall, finely powdered sample of Dimecrotic acid is packed into a capillary tube to a
height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (e.g., 2-3 °C per minute) near the expected
melting point.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting range. For a pure substance, this
range is typically narrow.
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Melting Point Determination Workflow
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Caption: Workflow for the determination of the melting point of Dimecrotic acid.

Determination of Boiling Point

As Dimecrotic acid is a solid at room temperature, its boiling point is determined at reduced
pressure to prevent decomposition. The predicted boiling point at atmospheric pressure is high,

suggesting that distillation would require a vacuum.
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o Apparatus: Distillation apparatus suitable for vacuum distillation, round-bottom flask,
condenser, receiving flask, vacuum pump, manometer, heating mantle, thermometer.

e Procedure:

o

A sample of Dimecrotic acid is placed in the round-bottom flask.

o The apparatus is assembled for vacuum distillation.

o The system is evacuated to a specific, stable pressure, which is recorded.
o The sample is heated gradually.

o The temperature at which the liquid boils and the vapor condenses is recorded, along with
the corresponding pressure.

o The observed boiling point can be converted to the boiling point at standard pressure
using a nomograph if required.

Determination of Aqueous Solubility

A guantitative measure of water solubility can be obtained using the shake-flask method.

o Apparatus: Erlenmeyer flasks with stoppers, analytical balance, constant temperature shaker
bath, filtration apparatus (e.g., syringe filters), a suitable analytical instrument for
quantification (e.g., UV-Vis spectrophotometer or HPLC).

e Procedure:

o An excess amount of solid Dimecrotic acid is added to a known volume of deionized
water in an Erlenmeyer flask.

o The flask is sealed and placed in a constant temperature shaker bath (e.g., at 25 °C) and
agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o The resulting saturated solution is allowed to stand to allow undissolved solid to settle.
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o A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved
particles.

o The concentration of Dimecrotic acid in the filtrate is determined using a calibrated
analytical method (e.g., by measuring its absorbance at a specific wavelength using UV-
Vis spectrophotometry or by HPLC).

o The solubility is expressed in units such as mg/mL or mol/L.

Aqueous Solubility Determination Workflow
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with Water
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Caption: Workflow for determining the aqueous solubility of Dimecrotic acid.

Determination of pKa

The acid dissociation constant (pKa) of Dimecrotic acid, a carboxylic acid, can be determined
by potentiometric titration or spectrophotometric methods.

e Apparatus: pH meter with a calibrated electrode, burette, beaker, magnetic stirrer,
standardized solution of a strong base (e.g., 0.1 M NaOH).

e Procedure (Potentiometric Titration):

o A known amount of Dimecrotic acid is dissolved in a suitable solvent (e.g., a mixture of
water and a co-solvent like ethanol if solubility is limited).

o The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is
immersed.

o The standardized NaOH solution is added in small, known increments from the burette.
o After each addition, the solution is allowed to equilibrate, and the pH is recorded.
o The titration is continued past the equivalence point.

o Aftitration curve of pH versus the volume of NaOH added is plotted. The pKa is the pH at
the half-equivalence point.

Biological Activity and Potential Signhaling Pathway

Dimecrotic acid has been used as a choleretic agent, which means it increases the volume of
bile secreted from the liver. The precise molecular mechanism by which Dimecrotic acid
exerts this effect is not well-documented in the available literature. However, its choleretic
activity suggests an interaction with the biological pathways involved in bile acid synthesis and
secretion.

Bile acids are synthesized from cholesterol in hepatocytes through two main pathways: the
classical (or neutral) pathway and the alternative (or acidic) pathway[3][4][5][6][7]. The classical
pathway is initiated by the rate-limiting enzyme cholesterol 7a-hydroxylase (CYP7A1)[3][4][5][6]
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[7]. The synthesized primary bile acids are then conjugated with glycine or taurine before being
secreted into the bile canaliculi by transporters such as the Bile Salt Export Pump (BSEP)[4].

The regulation of bile acid synthesis is a complex process involving nuclear receptors, most
notably the Farnesoid X Receptor (FXR)[4][6]. When bile acid levels are high in hepatocytes,
they bind to and activate FXR, which in turn induces the expression of the Small Heterodimer
Partner (SHP). SHP then inhibits the transcription of the CYP7A1 gene, thus reducing bile acid
synthesis in a negative feedback loop[4].

Choleretic agents can act through various mechanisms, such as increasing the expression or
activity of transporters involved in bile secretion or by modulating the synthesis of bile acids.
The diagram below illustrates the general pathways of bile acid synthesis and its regulation,
which are likely to be influenced by choleretic compounds like Dimecrotic acid. The specific
molecular targets of Dimecrotic acid within this pathway require further investigation.
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Overview of Bile Acid Synthesis and Regulation
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Caption: General pathway of bile acid synthesis and its negative feedback regulation.
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Conclusion

This technical guide has summarized the key physicochemical characteristics of Dimecrotic
acid (CAS 7706-67-4) and provided standardized experimental protocols for their
determination. While some properties like a quantitative water solubility value and pKa require
experimental determination, the provided data serves as a valuable resource for researchers.
The known choleretic activity of Dimecrotic acid suggests its interaction with the bile acid
synthesis and secretion pathways, although the precise molecular mechanism remains an area
for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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